4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide

• IUPAC Name: 1-hydroxy-2,2-dimethyl-4-oxido-3-phenyl-1-aza-4-azoniaspiro[4.6]undec-3-en-6-one
• InChI: InChI=1S/C17H22N2O3/c1-16(2)15(13-9-5-3-6-10-13)18(21)17(19(16)22)12-8-4-7-11-14(17)20/h3,5-6,9-10,22H,4,7-8,11-12H2,1-2H3
• InChI Key: JVYGCDHVCXPAQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=[N+](C2(N1O)CCCCCC2=O)[O-])C3=CC=CC=C3)C
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide, also known as HUPA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds and has a unique chemical structure that makes it an interesting target for drug development.

Mechanism of Action

The mechanism of action of 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide has been shown to have several biochemical and physiological effects in addition to its anti-cancer activity. Studies have shown that 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide can inhibit the growth of bacteria and fungi, and it has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide is its potent anti-cancer activity, which makes it an interesting target for drug development. However, one of the limitations of 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide is its low solubility in water, which can make it difficult to work with in laboratory experiments.

Future Directions

There are several future directions for research on 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide. One area of interest is the development of new synthetic methods for 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide that can improve its solubility and make it easier to work with in laboratory experiments. Another area of interest is the development of new drug delivery systems for 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide that can improve its bioavailability and increase its efficacy as an anti-cancer agent. Finally, further studies are needed to fully understand the mechanism of action of 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide and its potential applications in other fields of medicine.

Synthesis Methods

The synthesis of 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide involves the reaction of 2,6-dimethylphenyl isocyanate with 1,2,3,4-tetrahydroisoquinoline in the presence of a catalytic amount of trifluoroacetic acid. This reaction leads to the formation of the spirocyclic compound 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide in good yields.

Scientific Research Applications

4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide has been extensively studied for its potential therapeutic applications in various fields of medicine. One of the major areas of research has been its potential as an anti-cancer agent. Several studies have shown that 4-hydroxy-3,3-dimethyl-2-phenyl-1,4-diazaspiro[4.6]undec-1-en-6-one 1-oxide has potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer cells.